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Compound of Interest

Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Benzylglycine ethyl ester, with the CAS number 6436-90-4, is a versatile organic

compound that serves as a crucial building block in a multitude of chemical syntheses.[1][2] Its

unique molecular structure, incorporating a benzyl group, a glycine moiety, and an ethyl ester,

makes it a valuable intermediate in the pharmaceutical, agrochemical, and dyestuff industries.

[3][4] This technical guide provides an in-depth overview of the core properties, synthesis, and

applications of N-Benzylglycine ethyl ester, tailored for professionals in research and

development.

Physicochemical and Spectral Properties
N-Benzylglycine ethyl ester is typically a colorless to light yellow liquid under standard

conditions.[1] It is characterized by its limited solubility in water but shows good solubility in

organic solvents such as ethanol and dichloromethane.[2][4] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₅NO₂ [1][5]

Molecular Weight 193.24 g/mol [1][6]

Boiling Point 140-142 °C at 10 mmHg [3]

Density 1.031 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.506

Flash Point 113 °C (235.4 °F) - closed cup [7]

Appearance
Clear colorless to light yellow

liquid
[1]

Solubility
Not miscible or difficult to mix

in water
[3][4]

Spectral data, including 1H NMR, IR, and Mass Spectrometry, are available for N-
Benzylglycine ethyl ester, confirming its structure.[5][8][9] These data are crucial for quality

control and for researchers to verify the identity and purity of the compound.

Synthesis of N-Benzylglycine Ethyl Ester
Several synthetic routes to N-Benzylglycine ethyl ester have been reported. A common and

efficient method involves the N-alkylation of glycine ethyl ester hydrochloride with benzyl

chloride.[10] Another established method is the reaction of ethyl bromoacetate with

benzylamine.[11]

Experimental Protocol: Synthesis from Glycine Ethyl
Ester Hydrochloride and Benzyl Chloride
This protocol is adapted from a reported procedure and outlines a cost-effective method for the

synthesis of N-Benzylglycine ethyl ester.[10]

Materials:

Glycine ethyl ester hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/24545
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6436904&Mask=80
https://www.chemimpex.com/products/24545
https://www.biosynth.com/p/FB39252/6436-90-4-n-benzyl-glycine-ethyl-ester
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7440830.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7440830.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b22704
https://www.chemimpex.com/products/24545
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7440830.htm
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6436904&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylglycine-ethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=6436-90-4&Units=SI
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.guidechem.com/question/how-to-synthesize-n-benzylglyc-id134733.html
https://www.chemicalbook.com/synthesis/n-benzylglycine-ethyl-ester.htm
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.guidechem.com/question/how-to-synthesize-n-benzylglyc-id134733.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triethylamine

Ethanol

Benzyl chloride

Anhydrous magnesium sulfate

Procedure:

To a flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of triethylamine, and 200 ml

of ethanol.

Heat the mixture to reflux and maintain for 1 hour.

Cool the mixture, which will result in the precipitation of a white solid.

Filter the solid and add another 20.0 g of triethylamine to the filtrate.

Cool the mixture to 0-5°C.

Slowly add 27.8 g of benzyl chloride dropwise to the cooled mixture.

After the addition is complete, allow the reaction to proceed at 40°C for 4 hours.

Upon completion, filter the reaction mixture.

Wash the filtrate with water until it is neutral.

Dry the solution with anhydrous magnesium sulfate and then filter off the drying agent.

The final product is obtained by distilling the residue under reduced pressure at 100°C,

collecting the fraction at 139-142°C. This process yields a pale yellow oily liquid.[10]
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Figure 1: Synthesis workflow for N-Benzylglycine ethyl ester.
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Applications in Research and Development
N-Benzylglycine ethyl ester is a highly valuable intermediate with a wide range of

applications:

Pharmaceutical Synthesis: It is a key starting material in the development of various

pharmaceuticals, particularly those targeting neurological disorders.[1] Its structure is

amenable to modifications, making it a versatile scaffold for creating amino acid derivatives

and peptide analogs.[1]

Peptide Synthesis: The compound is utilized in solution-phase peptide synthesis.

Agrochemicals and Dyestuffs: It serves as an important raw material and intermediate in the

production of agrochemicals and dyes.[3][4]

Biochemical Research: Researchers use N-Benzylglycine ethyl ester in studies related to

amino acid metabolism to better understand metabolic pathways.[1]

Asymmetric Synthesis: It can act as a chiral auxiliary in asymmetric synthesis, which is

critical for producing enantiomerically pure compounds, a crucial aspect of modern drug

development.[1]

Cosmetic Formulations: In the cosmetics industry, it is used to enhance the skin absorption

and stability of active ingredients.[1]

Food Industry: It is also utilized as a flavoring agent in various food products.[1]

Safety and Handling
N-Benzylglycine ethyl ester is classified as a combustible liquid.[7] Appropriate personal

protective equipment, including eye shields and gloves, should be worn when handling this

compound.[12] It should be stored in a cool, dry, and well-ventilated place in a tightly closed

container.[4] It is incompatible with strong oxidizing agents.[4] For detailed safety information,

refer to the Safety Data Sheet (SDS).[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7440830.htm
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.chemimpex.com/products/24545
https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b22704
https://www.fishersci.com/store/msds?partNumber=AC105950500&countryCode=US&language=en
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.rheniumshop.co.il/n-benzylglycine-ethyl-ester-97-thermo-scientific-chemicals-6436-90-4
https://www.fishersci.com/store/msds?partNumber=AC105950500&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-benzylglycine-ethyl-ester.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Benzylglycine Ethyl Ester

Core Properties
Synthesis

Applications

Safety & Handling

CAS: 6436-90-4

Physicochemical
Properties

Spectral
Data Synthetic Routes SDS Information

Pharmaceuticals Agrochemicals Other Industries

Click to download full resolution via product page

Figure 2: Key aspects of N-Benzylglycine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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